![molecular formula C13H17NO3S B1139350 Rasagiline 13C3 mesylate racemic CAS No. 1216757-55-9](/img/structure/B1139350.png)
Rasagiline 13C3 mesylate racemic
Overview
Description
It is a highly potent and selective irreversible inhibitor of mitochondrial monoamine oxidase, specifically targeting monoamine oxidase B and A in the brain . This compound is used primarily in scientific research and has significant applications in the study of neurodegenerative diseases such as Parkinson’s disease .
Scientific Research Applications
TVP1012 13C3 racemic has a wide range of scientific research applications:
Mechanism of Action
TVP1012 13C3 racemic exerts its effects by irreversibly inhibiting monoamine oxidase B and A in the brain. This inhibition prevents the breakdown of monoamine neurotransmitters, leading to increased levels of these neurotransmitters in the brain . The compound’s selectivity for monoamine oxidase B at lower doses makes it particularly useful in the treatment of Parkinson’s disease .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Rasagiline 13C3 mesylate racemic interacts with the mitochondrial monoamine oxidase (MAO) enzyme . It is a potent inhibitor of this enzyme, particularly the B isoform . The interaction is irreversible and highly selective .
Cellular Effects
The inhibition of MAO by this compound has significant effects on cellular function. It regulates the metabolic degradation of catecholamines and serotonin in the central nervous system and peripheral tissues . This can influence cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
This compound exerts its effects at the molecular level through its interaction with MAO. It binds to the enzyme and inhibits it, preventing the breakdown of neurotransmitters such as dopamine . This can lead to changes in gene expression and cellular function .
Metabolic Pathways
This compound is involved in the metabolic pathway of monoamine neurotransmitters. It interacts with the MAO enzyme, which is responsible for the breakdown of these neurotransmitters
Subcellular Localization
Given its mechanism of action, it is likely to be found in the mitochondria where the MAO enzyme is located .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of TVP1012 13C3 racemic involves the incorporation of carbon-13 isotopes into the Rasagiline structure. The synthetic route typically includes the following steps:
Formation of the Alkyne Intermediate: The synthesis begins with the formation of an alkyne intermediate, which is achieved through a series of reactions involving carbon-13 labeled precursors.
Cyclization: The alkyne intermediate undergoes cyclization to form the core structure of Rasagiline.
Mesylation: The final step involves the mesylation of the compound to produce Rasagiline 13C3 mesylate.
Industrial Production Methods
Industrial production of TVP1012 13C3 racemic follows similar synthetic routes but is scaled up to meet the demands of research institutions. The process involves stringent reaction conditions and purification steps to ensure the high purity and isotopic labeling of the final product .
Chemical Reactions Analysis
Types of Reactions
TVP1012 13C3 racemic undergoes various chemical reactions, including:
Reduction: Reduction reactions can be used to study the compound’s stability and reactivity under different conditions.
Substitution: Substitution reactions involving different reagents can help in modifying the compound for various research applications.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Various nucleophiles and electrophiles are employed under controlled conditions to achieve desired substitutions.
Major Products Formed
The major products formed from these reactions include different derivatives of Rasagiline, which are used to study the compound’s pharmacokinetics and pharmacodynamics .
Comparison with Similar Compounds
Similar Compounds
Selegiline: Another selective monoamine oxidase B inhibitor used in the treatment of Parkinson’s disease.
Deprenyl: A compound similar to Selegiline with selective inhibition of monoamine oxidase B.
Uniqueness
TVP1012 13C3 racemic is unique due to its carbon-13 labeling, which allows for precise tracking and study in metabolic and pharmacokinetic research . Its high selectivity and potency as a monoamine oxidase inhibitor also distinguish it from other similar compounds .
Properties
IUPAC Name |
methanesulfonic acid;N-(1,2,3-13C3)prop-2-ynyl-2,3-dihydro-1H-inden-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N.CH4O3S/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12;1-5(2,3)4/h1,3-6,12-13H,7-9H2;1H3,(H,2,3,4)/i1+1,2+1,9+1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDBJJCWRXSVHOQ-IZHPGBHVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CS(=O)(=O)O.[13CH]#[13C][13CH2]NC1CCC2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676130 | |
Record name | Methanesulfonic acid--N-[(~13~C_3_)prop-2-yn-1-yl]-2,3-dihydro-1H-inden-1-amine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1216757-55-9 | |
Record name | Methanesulfonic acid--N-[(~13~C_3_)prop-2-yn-1-yl]-2,3-dihydro-1H-inden-1-amine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676130 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.